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Abstract

ML-60218 is a potent and specific small-molecule inhibitor of RNA Polymerase IIl (Pol 1lI), a
crucial enzyme responsible for the transcription of small non-coding RNAs such as transfer
RNAs (tRNAs) and 5S ribosomal RNA (rRNA). Discovered as a more potent analog of the
antifungal compound UK-118005, ML-60218 has emerged as a valuable tool for studying the
roles of Pol lll in various cellular processes and as a potential therapeutic agent, particularly in
oncology. This technical guide provides a comprehensive overview of the discovery, synthesis,
mechanism of action, and key experimental protocols associated with ML-60218.

Discovery and Mechanism of Action

ML-60218 was identified through the screening of structural analogs of UK-118005, a
compound initially identified for its antifungal properties.[1][2][3] The parent compound, UK-
118005, was found to inhibit the growth of the yeast Saccharomyces cerevisiae by targeting
RNA Polymerase 111.[1][2][3] Subsequent testing of analogs revealed ML-60218 to be a
significantly more potent inhibitor of Pol IIl, not only in yeast but also in human cells.[1]

The primary mechanism of action of ML-60218 is the direct inhibition of the transcriptional
activity of RNA Polymerase III.[1][4] This inhibition has been shown to be broad-spectrum,
affecting Pol Ill from various species, including Saccharomyces cerevisiae, Candida albicans,
and humans.[1][2][3] More specifically, research has indicated that ML-60218's effects are
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particularly pronounced on the POLR3G subunit of human Pol 1ll.[5] POLR3G is an isoform of
a Pol Il subunit that is highly expressed in embryonic stem cells and various cancer cells, while
its paralog, POLR3GL, is more ubiquitously expressed.[5][6][7] ML-60218 treatment can lead
to the replacement of POLR3G with POLR3GL in the Pol lll complex, thereby altering its
transcriptional specificity and inhibiting the proliferation of cancer cells that are dependent on
POLR3G-mediated transcription.[5] This selective action makes ML-60218 a compound of
significant interest in cancer research.

Signaling Pathway of ML-60218 Action

The following diagram illustrates the proposed signaling pathway through which ML-60218
exerts its effects on POLR3G-containing RNA Polymerase Il and subsequent downstream
processes.
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Signaling Pathway of ML-60218 Action
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Workflow for In Vitro RNA Polymerase Ill Transcription Assay

Prepare Transcription Reactions
(Nuclear Extract, Buffer, DNA Template)

Add ML-60218
(or DMSO control)

Gre—incubate at 30°C for 15 mirD

Initiate Transcription

(add NTPs with [a-*2P]JUTP)

Encubate at 30°C for 60 miD

Terminate Reaction
(add Stop Solution)

Phenol:Chloroform Extraction

:

Ethanol Precipitation of RNA

:

Denaturing Polyacrylamide
Gel Electrophoresis

:

Gutoradiography or Phosphorimaging

Quantify Band Intensities
and Calculate ICso

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1676661?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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